Cas no 921825-89-0 (3,4,5-trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 921825-89-0
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 6528300
• Update Time: 2025-08-03

3,4,5-trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• 3,4,5-trimethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide

• Inchi： 1S/C23H25N3O6/c1-29-17-7-5-15(6-8-17)18-9-10-21(27)26(25-18)12-11-24-23(28)16-13-19(30-2)22(32-4)20(14-16)31-3/h5-10,13-14H,11-12H2,1-4H3,(H,24,28)
• InChI Key： YDDPCKGTLKHRBJ-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

3,4,5-Trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide: A Comprehensive Overview

The compound with CAS No. 921825-89-0, known as 3,4,5-trimethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with tailored functionalities.

The molecular structure of this compound is characterized by a benzamide backbone, which is a common feature in many bioactive compounds. The presence of multiple methoxy groups (trimethoxy substitution) on the benzene ring suggests potential bioavailability enhancement and improved solubility properties. Additionally, the dihydropyridazine ring system introduces unique electronic properties that can be exploited in various chemical reactions and biological assays.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as multipotent coupling reactions, Palladium-catalyzed cross-couplings, and ring-forming reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, making them more accessible for research and development purposes.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 587 g/mol, and it exhibits a melting point around 200°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques like HPLC, NMR spectroscopy strong>, and < strong >mass spectrometry< / strong >.

Recent research has focused on the biological activity of this compound. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, investigations into its interaction with kinase enzymes have revealed moderate inhibitory activity, which could be further optimized through structural modifications.

In the context of materials science, this compound has shown potential as a building block for constructing advanced materials with tailored optical and electronic properties. Its ability to form stable conjugated systems makes it a valuable component in the design of organic semiconductors and light-emitting materials.

In conclusion, the compound with CAS No. 921825-89-0 represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its versatile properties, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic research and industrial applications.